Cas no 1823927-90-7 (4-Bromo-1-ethyl-3-phenyl-1H-pyrazole)

• Product Name: 4-Bromo-1-ethyl-3-phenyl-1H-pyrazole
• CAS No: 1823927-90-7
• MF: C₁₁H₁₁BrN₂
• MW: 251.122441530228
• CID: 4826471
• Update Time: 2025-06-15

4-Bromo-1-ethyl-3-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-ethyl-3-phenyl-1H-pyrazole

• Inchi： 1S/C11H11BrN2/c1-2-14-8-10(12)11(13-14)9-6-4-3-5-7-9/h3-8H,2H2,1H3
• InChI Key： HQSRENYDZLTNOI-UHFFFAOYSA-N
• SMILES： BrC1=CN(CC)N=C1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• XLogP3: 2.9
• Topological Polar Surface Area: 17.8

Additional information on 4-Bromo-1-ethyl-3-phenyl-1H-pyrazole

Introduction to 4-Bromo-1-ethyl-3-phenyl-1H-pyrazole (CAS No. 1823927-90-7)

4-Bromo-1-ethyl-3-phenyl-1H-pyrazole, identified by the Chemical Abstracts Service Number (CAS No.) 1823927-90-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazole class, a structurally diverse and biologically relevant scaffold known for its wide-ranging applications in drug discovery and development. The presence of both bromine and phenyl substituents in its molecular structure imparts unique reactivity and potential pharmacological properties, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in medicinal applications.

The molecular structure of 4-Bromo-1-ethyl-3-phenyl-1H-pyrazole consists of a pyrazole ring system substituted with a bromine atom at the 4-position, an ethyl group at the 1-position, and a phenyl group at the 3-position. This specific arrangement of functional groups contributes to its distinct chemical behavior and biological activity. The bromine atom, for instance, serves as a versatile handle for further chemical modifications through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures. The phenyl group, on the other hand, can participate in π-stacking interactions and hydrophobic effects, which are often critical for drug-receptor binding affinity.

In recent years, there has been growing interest in pyrazole derivatives due to their demonstrated efficacy as pharmacological agents across various therapeutic areas. Studies have highlighted the potential of pyrazole-based compounds in modulating enzyme activity, receptor binding, and signal transduction pathways. Specifically, 4-Bromo-1-ethyl-3-phenyl-1H-pyrazole has been investigated for its potential role in inhibiting certain kinases and other enzymes implicated in inflammatory and oncological diseases. Preliminary in vitro studies have suggested that this compound may exhibit inhibitory activity against targets such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are known to play pivotal roles in cell proliferation and differentiation.

The phenyl substituent in 4-Bromo-1-ethyl-3-phenyl-1H-pyrazole is particularly noteworthy for its ability to enhance binding interactions with biological targets. Phenyl rings are commonly found in active pharmaceutical ingredients (APIs) due to their ability to engage in hydrophobic interactions and π-stacking with aromatic residues in proteins. This feature can contribute to improved solubility and bioavailability of drug candidates. Additionally, the bromine atom provides a site for selective functionalization, allowing medicinal chemists to fine-tune the pharmacophore by introducing additional moieties through palladium-catalyzed reactions.

Recent advances in computational chemistry have further facilitated the exploration of 4-Bromo-1-ethyl-3-phenyl-1H-pyrazole's potential as a lead compound. Molecular docking studies have been conducted to evaluate its binding affinity to various protein targets, including those involved in metabolic disorders and neurodegenerative diseases. These simulations have provided insights into the compound's binding mode and have guided the design of more potent derivatives. For instance, virtual screening has identified analogs of 4-Bromo-1-ethyl-3-phenyl-1H-pyrazole that may exhibit enhanced selectivity or potency by optimizing key interactions within the binding pocket.

The synthesis of 4-Bromo-1-ethyl-3-phenyl-1H-pyrazole involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. One common approach involves the condensation of ethyl acetoacetate with phenylhydrazine to form 3-(phenylhydrazeno)-1-butanol, which is subsequently brominated to yield the desired brominated derivative. Alternative synthetic routes may employ palladium-catalyzed cross-coupling reactions between halogenated pyrazoles and alkene precursors to introduce the ethyl group efficiently. These synthetic strategies underscore the importance of well-established protocols in facilitating access to complex heterocyclic compounds like 4-Bromo-1ethyl3phenylpyrazole.

The pharmacokinetic properties of 4-Bromo - 1 - ethyl - 3 - phenyl - 1 H - pyrazole are also of considerable interest. In preclinical studies, this compound has demonstrated reasonable oral bioavailability and metabolic stability, suggesting its potential for further development into an oral therapeutic agent. However, additional studies are required to fully characterize its absorption, distribution, metabolism, excretion (ADME) profile and to identify any potential liabilities related to toxicity or side effects. Pharmacokinetic modeling can help predict how changes in chemical structure may influence these properties, guiding optimization efforts toward achieving an ideal balance between efficacy and safety.

The role of 4-Bromo - 1 - ethyl - 3 - phenyl - 1 H - pyrazole as a building block for more complex drug candidates cannot be overstated. Its unique structural features make it a valuable starting point for medicinal chemists seeking to develop novel therapeutics. By leveraging its reactivity and biological potential, researchers can explore new chemical space and identify compounds with improved pharmacological profiles. Collaborative efforts between synthetic chemists, computational modelers, and biologists are essential for maximizing the therapeutic promise of this class of compounds.

In conclusion,4-Bromo - 1 - ethyl - 3 - phenyl - 1 H - pyrazole (CAS No. 1823927907) represents a promising candidate for further investigation in pharmaceutical research. Its structural features offer opportunities for both chemical modification and biological exploration, making it a compelling subject for future studies aimed at developing new treatments for human diseases. As our understanding of molecular interactions continues to evolve，compounds like this will play an increasingly important role in shaping the next generation of therapeutics.